(1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride

• Molecular Formula: C7H11ClF3N
• Molecular Weight: 201.62 g/mol
• SMILES: C1CC2C(C2NC1)C(F)(F)F.Cl
• InChI: InChI=1S/C7H10F3N.ClH/c8-7(9,10)5-4-2-1-3-11-6(4)5;/h4-6,11H,1-3H2;1H/t4-,5+,6-;/m1./s1
• InChIKey: PCZLFRMXTFKADK-KJESCUSBSA-N

(1R,6R,7S)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane Hydrochloride Overview

(1R,6R,7S)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride (CAS 1821832-80-7) is a chiral, non-aromatic bicyclic amine hydrochloride salt featuring a conformationally restricted 2-azabicyclo[4.1.0]heptane core with a trifluoromethyl substituent at the 7-position in a defined (1R,6R,7S) absolute configuration . The compound has a molecular weight of 201.62 g/mol, a computed LogP of approximately 1.19, and a topological polar surface area of 12.03 Ų [1]. It is primarily offered as a research-grade synthetic intermediate or building block by multiple international suppliers at purities typically ranging from 95% to 98% . Direct, quantitative comparative pharmacological evidence from primary literature or patents is currently unavailable for this specific stereoisomer; the differentiation presented below is therefore based on vendor-sourced analytical data, computed physicochemical parameters, and class-level inference from the broader 2-azabicyclo[4.1.0]heptane scaffold [2].

• [1] ChemBase Database Entry: (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride, CBID: 266103. Polar Surface Area 12.03 Ų, LogD (pH 7.4) -0.32486638. View Source
• [2] Rottapharm Biotech S.r.l. / Justia Patents. US Patent 9,174,977 B2: 2-azabicyclo[4.1.0]heptane derivatives as orexin receptor antagonists. Filed 2013-03-18. Demonstrates pharmaceutical relevance of the 2-azabicyclo[4.1.0]heptane scaffold class. View Source

Substitution Risks: (1R,6R,7S)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane HCl

Substituting the target (1R,6R,7S) stereoisomer with its (1R,6R,7R) diastereomer, the racemic mixture, or the non-fluorinated 2-azabicyclo[4.1.0]heptane parent scaffold introduces uncontrolled variables that can alter key molecular recognition events, conformational preferences, and physicochemical properties. The 2-azabicyclo[4.1.0]heptane scaffold is a demonstrated pharmacophore in orexin receptor antagonism, where stereochemistry and substitution pattern critically determine receptor binding and functional activity [1][2]. The trifluoromethyl group at the 7-position in the (S) configuration imposes distinct steric and electronic effects compared to the (R) diastereomer, which can shift LogD by >0.5 units and alter hydrogen-bonding networks in target binding pockets [3][4]. Even between the stereochemically defined (1R,6R,7S) hydrochloride (CAS 1821832-80-7) and the racemic or relative-configuration material (CAS 1221722-93-5), the presence of the enantiomeric impurity introduces variable pharmacological profiles that cannot be deconvoluted without additional purification, making direct substitution scientifically unsound for SAR studies or lead optimization campaigns .

• [1] Rottapharm Biotech S.r.l. / Justia Patents. US Patent 9,174,977 B2: 2-azabicyclo[4.1.0]heptane derivatives as orexin receptor antagonists. Filed 2013-03-18. View Source
• [2] Rottapharm Biotech S.r.l. / Patents-Review. US20150065523A1: 2-azabicyclo[4.1.0]heptane derivatives as orexin receptor antagonists, Publication date 2015-03-05. View Source
• [3] ChemBase Database Entry: (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride, CBID: 266103. LogD (pH 5.5) -1.90, LogD (pH 7.4) -0.32. View Source
• [4] Kuujia Product Page: Cas no 1221820-82-1 ((1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane). Describes unique steric and electronic properties imparted by the trifluoromethyl group. View Source

Differentiation Evidence: (1R,6R,7S)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane HCl

Stereochemical Configuration: Diastereomer & Racemate Differentiation

The target compound is supplied with three fully defined chiral centers in the (1R,6R,7S) absolute configuration, confirmed by the InChI Key PCZLFRMXTFKADK-KJESCUSBSA-N . The (1R,6R,7R) diastereomer (CAS 1821707-36-1 for the free base; CAS 1221722-94-6 for the hydrochloride) carries a distinct InChI Key and constitutes a different chemical entity with potentially divergent biological activity . The relative-configuration material marketed as 'rel-(1R,6R,7S)' (CAS 1221722-93-5) contains the racemate and does not guarantee enantiomeric purity . Procurement of the stereochemically defined (1R,6R,7S) hydrochloride (CAS 1821832-80-7) ensures batch-to-batch stereochemical fidelity critical for reproducible SAR data.

Evidence Dimension	Stereochemical definition (number of defined vs. undefined chiral centers)
Target Compound Data	3 defined chiral centers (1R,6R,7S); CAS 1821832-80-7; InChI Key PCZLFRMXTFKADK-KJESCUSBSA-N
Comparator Or Baseline	Comparator 1: (1R,6R,7R) diastereomer (CAS 1221722-94-6) – distinct InChI Key. Comparator 2: rel-(1R,6R,7S) racemate (CAS 1221722-93-5) – undefined enantiomeric composition.
Quantified Difference	Comparator 1: Different absolute configuration at C-7 (S vs. R). Comparator 2: Racemic mixture vs. single enantiomer; enantiomeric excess (ee) not specified for racemic material.
Conditions	Vendor certificate of analysis for CAS 1821832-80-7 typically reports chiral purity via chiral HPLC or NMR; racemic material explicitly labeled as 'rel-' or 'rac-' with no ee guarantee.

Why This Matters

For SAR studies, procurement of the stereochemically defined (1R,6R,7S) hydrochloride rather than the racemate or the (1R,6R,7R) diastereomer eliminates confounding stereochemical variables and ensures that observed biological activity can be unambiguously assigned to the intended stereoisomer.

Lipophilicity: Target vs. Non-Fluorinated Parent Scaffold

The target compound exhibits a computed LogP of 1.19 (vendor-reported) and a calculated LogD of -0.32 at pH 7.4 [1]. In contrast, the unsubstituted 2-azabicyclo[4.1.0]heptane has a computed LogP of 0.61, representing a ΔLogP of +0.58 units conferred by the trifluoromethyl substituent [2]. This increase in lipophilicity is consistent with the established effect of the -CF₃ group, which typically adds approximately 0.5–0.7 LogP units to aliphatic amines. At pH 5.5, the target compound has a LogD of -1.90, indicating substantial protonation and increased aqueous solubility under acidic conditions, a property relevant to salt form selection and formulation [1].

Evidence Dimension	Computed LogP (neutral species) and LogD at pH 7.4
Target Compound Data	LogP = 1.19; LogD (pH 7.4) = -0.32
Comparator Or Baseline	Unsubstituted 2-azabicyclo[4.1.0]heptane: LogP = 0.61 (Chemspace database)
Quantified Difference	ΔLogP = +0.58 (trifluoromethyl effect); LogD (pH 7.4) indicates partial protonation of the secondary amine in the target compound.
Conditions	Computed values from vendor databases (Fluorochem, ChemBase, Chemspace); not experimentally determined by shake-flask or chromatographic methods.

Why This Matters

The +0.58 LogP increase over the parent scaffold directly impacts membrane permeability predictions and can guide the selection of this compound for CNS-targeted programs where moderate lipophilicity (LogP 1–3) is desirable, while the pH-dependent LogD profile informs salt selection and purification strategy.

• [1] ChemBase Database Entry: (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride, CBID: 266103. LogD (pH 5.5) = -1.90; LogD (pH 7.4) = -0.32. View Source
• [2] Chemspace Database Entry: 2-azabicyclo[4.1.0]heptane, CSSB00000063571, CAS 286-15-7. LogP 0.61. View Source

Trifluoromethyl Substitution Impact vs. Regioisomeric Analogs

The trifluoromethyl group at the 7-position of the 2-azabicyclo[4.1.0]heptane scaffold introduces well-documented electronic effects—strong electron-withdrawing character (σₚ ≈ 0.54) and high hydrophobicity (π ≈ 0.88)—absent in the non-fluorinated parent [1]. The 7-(trifluoromethyl) substitution distinguishes this compound from the 1-(trifluoromethyl) regioisomer (CAS 2167620-24-6), where the -CF₃ group is attached directly to the cyclopropane ring carbon adjacent to the nitrogen, altering the basicity of the amine and the overall molecular shape . In the broader azabicyclo[4.1.0]heptane class, the 7-substituted 2-aza isomer positions the -CF₃ group on the cyclopropane ring in a specific spatial relationship to the piperidine nitrogen, a geometry that is not replicated by the 3-azabicyclo[4.1.0]heptane scaffold where the nitrogen is located at a different ring position .

Evidence Dimension	Substituent position and electronic effect on amine basicity and molecular conformation
Target Compound Data	7-(trifluoromethyl) on 2-azabicyclo[4.1.0]heptane; -CF₃ attached to cyclopropane ring carbon distal to the piperidine nitrogen.
Comparator Or Baseline	Comparator 1: 1-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane (CAS 2167620-24-6) – regioisomer with -CF₃ adjacent to nitrogen. Comparator 2: Unsubstituted 2-azabicyclo[4.1.0]heptane – no fluorine. Comparator 3: 7-(trifluoromethyl)-3-azabicyclo[4.1.0]heptane – nitrogen at different ring position.
Quantified Difference	No direct experimental pKa or conformational data available for the target compound. Class-level expectation: the electron-withdrawing -CF₃ at C-7 reduces the basicity of the secondary amine relative to the unsubstituted scaffold (estimated ΔpKa ≈ -0.5 to -1.0 units based on analogous bicyclic amines).
Conditions	Computational predictions only; no experimental pKa, LogD, or crystallographic data for the specific (1R,6R,7S) isomer were identified in the public domain.

Why This Matters

The position of the trifluoromethyl group determines the electron density at the amine nitrogen, influencing both protonation state at physiological pH and hydrogen-bonding capacity in target binding sites. Selecting the 7-substituted 2-aza regioisomer over the 1-substituted or 3-aza analogs ensures the intended pharmacophoric geometry for programs targeting orexin receptors or other 2-azabicyclo[4.1.0]heptane-recognizing biological targets.

• [1] Kuujia Product Page: Cas no 1221820-82-1 ((1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo4.1.0heptane). Notes trifluoromethyl group imparts unique steric and electronic properties. View Source

Purity & Quality Documentation: Batch Consistency

The target compound is offered at purities of 98% (Fluorochem, Leyan) or NLT 97% (MolCore) with full analytical documentation including NMR, HPLC, and LC-MS . The (1R,6R,7R) diastereomer hydrochloride is typically offered at 95% purity (AKSci) . While a 3% purity difference may appear modest, the nature of the impurities is stereochemistry-dependent: in the (1R,6R,7S) material, the primary impurity is likely the (1R,6R,7R) diastereomer from incomplete stereochemical resolution during synthesis, whereas in the racemic 'rel-' material, enantiomeric composition is uncontrolled .

Evidence Dimension	Minimum purity specification and available analytical documentation
Target Compound Data	Purity ≥98% (Fluorochem, Leyan); NLT 97% (MolCore); documentation includes NMR, HPLC, LC-MS.
Comparator Or Baseline	(1R,6R,7R) diastereomer hydrochloride (AKSci): 95% minimum purity. rel-(1R,6R,7S) racemate (Synblock): 98% chemical purity but undefined enantiomeric composition.
Quantified Difference	Target offers 2–3% higher chemical purity than the (1R,6R,7R) diastereomer from certain suppliers. The more critical distinction is stereochemical purity assurance, not chemical purity alone.
Conditions	Vendor specifications as of 2025–2026; actual batch-specific certificates of analysis should be requested for each procurement lot.

Why This Matters

For lead optimization and SAR studies, procurement of material with documented stereochemical and chemical purity ≥97% minimizes the risk of impurity-driven false positives or negatives in biological assays and ensures inter-lot reproducibility.

Application Scenarios: (1R,6R,7S)-7-(Trifluoromethyl)-2-azabicyclo[4.1.0]heptane HCl

Stereochemical Probe for Orexin Receptor SAR Studies

Given the demonstrated pharmaceutical relevance of 2-azabicyclo[4.1.0]heptane derivatives as dual orexin-1 and orexin-2 receptor antagonists in patent literature [1], the stereochemically defined (1R,6R,7S) isomer serves as a precise chiral building block for SAR exploration. Its three defined chiral centers enable unambiguous assignment of stereochemistry-dependent pharmacological effects, a critical requirement for patent-enabled lead optimization programs where diastereomeric mixtures (e.g., the 'rel-' racemate) would confound structure-activity interpretation.

Fluorine-Enhanced Constrained Fragment for Lead Optimization

The rigid bicyclo[4.1.0]heptane core with a 7-(trifluoromethyl) substituent provides a conformationally restricted scaffold with enhanced lipophilicity (ΔLogP +0.58 vs. parent) [2]. This compound is well-suited for incorporation into fragment-based drug discovery (FBDD) libraries where the -CF₃ group can probe fluorophilic binding pockets while the bicyclic amine serves as a hydrogen-bond donor/acceptor anchor point. The hydrochloride salt form facilitates direct use in parallel synthesis workflows without additional salt metathesis steps.

Fluorinated Building Block for CNS-Penetrant Synthesis

With a computed LogP of 1.19, a polar surface area of 12.03 Ų, and a molecular weight of 201.62 g/mol, the compound occupies a favorable physicochemical space for CNS drug discovery (typically LogP 1–4, PSA <90 Ų, MW <500 Da) [3]. It can serve as a late-stage diversification intermediate for introducing the fluorinated bicyclic amine motif into CNS-targeted candidates where metabolic stability conferred by the -CF₃ group is desired.

Reference Standard for Chiral Analytical Method Development

The well-defined (1R,6R,7S) absolute configuration and the commercial availability of its (1R,6R,7R) diastereomer make this compound suitable as a reference standard for developing chiral HPLC or SFC methods to separate and quantify the two diastereomers. This is directly applicable to process chemistry quality control where monitoring diastereomeric ratio (dr) during stereoselective synthesis is essential.

• [1] Rottapharm Biotech S.r.l. / Justia Patents. US Patent 9,174,977 B2: 2-azabicyclo[4.1.0]heptane derivatives as orexin receptor antagonists. Filed 2013-03-18. View Source
• [2] Chemspace Database Entry: 2-azabicyclo[4.1.0]heptane, CAS 286-15-7. LogP 0.61. View Source
• [3] ChemBase Database Entry: (1R,6R,7S)-7-(trifluoromethyl)-2-azabicyclo[4.1.0]heptane hydrochloride, CBID: 266103. PSA 12.03 Ų, LogD (pH 7.4) -0.32. View Source